Ethyl 4-(ethylamino)benzoate
Overview
Description
Ethyl 4-(ethylamino)benzoate, also known by its synonyms such as Ethyl 4- (ethylamino)benzoate and Benzoic acid, 4- (ethylamino)-, ethyl ester, is a chemical compound with the molecular formula C11H15NO2 . It has a molecular weight of 193.24 g/mol .
Synthesis Analysis
A novel azo dye compound, Ethyl (E)-4-((5-hydroxy-3,4-bis(hydroxyl methyl)-6-methyl. pyridin-2-yl)diazenyl)benzoate (EAB), has been synthesized by the coupling reaction . The synthesis of this compound from Ethanol and Ethyl p-nitrobenzoate has also been reported .
Molecular Structure Analysis
The molecular structure of this compound is essentially planar . The InChI representation of the molecule is InChI=1S/C11H15NO2/c1-3-12-10-7-5-9 (6-8-10)11 (13)14-4-2/h5-8,12H,3-4H2,1-2H3
.
Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can participate in the spontaneous polymerization of aqueous acidic adhesive formulations in the presence of a base .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 193.24 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3 . The compound also has a Rotatable Bond Count of 5 .
Scientific Research Applications
Anti-Juvenile Hormone Activity
Ethyl 4-(ethylamino)benzoate derivatives have demonstrated significant anti-juvenile hormone (JH) activity in insects, particularly the silkworm, Bombyx mori. These compounds, like ethyl 4-[(S)-2-benzylhexyloxy)]benzoate (KF-13S) and ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate (ETB), induce precocious metamorphosis by inhibiting JH biosynthesis in the corpora allata, an endocrine gland in insects. This inhibition is achieved through the suppression of the transcription of JH biosynthetic enzymes, including HMG Co-A synthase and HMG Co-A reductase (Kaneko et al., 2011) (Kuwano et al., 2008).
Antiplatelet Activity
A derivative of this compound, specifically ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate (YD-3), has been found to exhibit antiplatelet activity. This compound acts as a non-peptide protease-activated receptor 4 (PAR4) antagonist, leading to the inhibition of platelet aggregation. This finding suggests its potential use in the development of new antiplatelet drugs (Chen et al., 2008).
Polymer and Material Science
This compound derivatives are used in the study of amorphous polymers. For example, 4-nitrophenyl 4-[2-(methacryloyloxy)ethyl]benzoate (BEM) has been analyzed in copolymers with DR1M (a photoactive group) using time-dependent polarization modulation infrared spectroscopy. This research contributes to understanding the cooperative orientation and relaxation behaviors in amorphous polymers (Buffeteau et al., 1996).
Nonlinear Optical (NLO) Properties
The NLO properties of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate (EMAB) and its derivatives have been investigated, revealing their potential as materials for NLO applications. These compounds exhibit significant static and frequency-dependent hyperpolarizabilities, suggesting their suitability for use in NLO materials (Kiven et al., 2023).
Medicinal Plant Research
Ethyl 4-hydroxy-3,5-dimethoxy-benzoate, a derivative of this compound, was isolated from the aerial parts of Scutellaria barbata, a plant used in ethnomedical treatments in southern China. This compound's structural identification contributes to the understanding of the phytochemical composition of medicinal plants (Wang et al., 2011).
Liquid Crystal Research
Ethyl 4-((4-alkoxyphenyl)diazenyl)benzoate derivatives have been synthesized and their liquid crystalline behavior studied. These compounds have shown potential for use in LCDs and temperature sensing devices due to their mesogenic properties and phase transitions (Mehmood et al., 2018).
Drug Sensing Applications
Polyamide-conductive polymers based on ethyl 4-(2-(4H-pyrazol-4-ylidene)hydrazinyl)benzoate and other aromatic moieties have been used to modify electrodes for the electrochemical detection of the anticancer drug methotrexate, demonstrating their utility in drug sensing applications (Abdel-Rahman et al., 2023).
Optical Nonlinear Properties
Schiff base compounds derived from ethyl-4-amino benzoate, including Ethyl (E)-4-((3-ethoxy-2-hydroxybenzylidene)amino)benzoate (EHB) and Ethyl (E)-4-(((2-hydroxynaphthalen-1-yl)methylene)amino)benzoate (ENB), have been synthesized and studied for their optical nonlinear properties, showing potential as optical limiters (Abdullmajed et al., 2021).
Mechanism of Action
Target of Action
Ethyl 4-(ethylamino)benzoate, also known as a benzoate compound, primarily targets the sodium ion (Na+) channels on nerve membranes . These channels play a crucial role in the conduction of nerve impulses, which are essential for sensation and consciousness .
Mode of Action
This compound acts as a local anesthetic by binding to specific parts of the sodium ion (Na+) channels on the nerve membrane . This binding reduces the passage of sodium ions through the sodium ion channel, thereby blocking the conduction of nerve impulses . As a result, the excitability of the membrane is reduced, leading to a loss of local sensation without affecting consciousness .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the sodium ion channel conduction pathway . By blocking this pathway, the compound prevents the transmission of nerve impulses, resulting in local anesthesia .
Pharmacokinetics
It is known that the compound is used as a local anesthetic, suggesting that it is likely to have high local bioavailability .
Result of Action
The primary result of this compound’s action is the induction of local anesthesia . By blocking the conduction of nerve impulses, the compound causes a loss of sensation in the area where it is applied, without affecting consciousness . This makes it useful for procedures requiring local anesthesia, such as minor surgical operations .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Ethyl 4-(ethylamino)benzoate interacts with various enzymes, proteins, and other biomolecules. It is involved in reactions at the benzylic position, which are facilitated by the presence of a benzene ring that allows for resonance stabilization
Cellular Effects
The effects of this compound on cells and cellular processes are diverse. It has been found to have a strong estrogenic activity, which can influence cell signaling pathways, gene expression, and cellular metabolism . The specific cellular processes influenced by this compound are still being studied.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It is involved in both free radical reactions and nucleophilic substitution reactions . It can also bind to specific parts of the sodium ion (Na+) channel on the nerve membrane, affecting the membrane potential by reducing the passage of sodium ions through the sodium ion channel .
Metabolic Pathways
This compound is involved in various metabolic pathways. It is known to be part of the benzoate metabolism in the human gut microbiome
Properties
IUPAC Name |
ethyl 4-(ethylamino)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-3-12-10-7-5-9(6-8-10)11(13)14-4-2/h5-8,12H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDIMKVMLVSCQJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=C(C=C1)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9068378 | |
Record name | Benzoic acid, 4-(ethylamino)-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9068378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42265-58-7 | |
Record name | Benzoic acid, 4-(ethylamino)-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42265-58-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 4-(ethylamino)-, ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042265587 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 4-(ethylamino)-, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 4-(ethylamino)-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9068378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-(ethylamino)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.656 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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